1-Bromo-4-methoxybutan-2-one
Overview
Description
“1-bromo-4-methoxybutan-2-one” is a chemical compound with the molecular formula C5H9BrO2 . It is a derivative of 4-methoxybutan-2-one, which has the molecular formula C5H10O2 .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES stringCOCCC(C)=O . This indicates that the molecule consists of a butanone backbone with a methoxy group at the 4th carbon and a bromo group at the 1st carbon .
Scientific Research Applications
BMOB is used in a variety of scientific research applications, such as in the synthesis of drugs, agrochemicals, and dyes. BMOB is also used in the synthesis of various organic compounds, such as alcohols, aldehydes, ketones, and esters. BMOB is also used in the synthesis of various polymers, such as polystyrene and polyethylene. BMOB is also used in the synthesis of various organic compounds, such as alcohols, aldehydes, ketones, and esters.
Mechanism of Action
The mechanism of action of BMOB is not well understood. It is believed that BMOB acts as a nucleophile, reacting with electrophilic species to form a covalent bond. BMOB has also been shown to act as an oxidizing agent, reacting with a variety of organic compounds to form a variety of products. BMOB has also been shown to act as a Lewis acid, reacting with a variety of organic compounds to form a variety of products.
Biochemical and Physiological Effects
BMOB has been shown to have a variety of biochemical and physiological effects. BMOB has been shown to inhibit the growth of bacteria, fungi, and viruses. BMOB has also been shown to inhibit the growth of cancer cells and to induce apoptosis in certain types of cancer cells. BMOB has also been shown to have anti-inflammatory and analgesic effects.
Advantages and Limitations for Lab Experiments
The advantages of using BMOB in laboratory experiments include its low cost, easy availability, and wide range of applications. BMOB is also relatively non-toxic and has a low vapor pressure, making it suitable for use in a variety of laboratory experiments. The main limitation of BMOB is its volatility, which can make it difficult to handle in laboratory experiments.
Future Directions
In the future, BMOB could be used in the development of new drugs, agrochemicals, and dyes. It could also be used in the synthesis of new polymers, such as polystyrene and polyethylene. BMOB could also be used in the synthesis of new organic compounds, such as alcohols, aldehydes, ketones, and esters. BMOB could also be used in the development of new catalysts, such as palladium on carbon, nickel on carbon, and palladium on silica gel. Finally, BMOB could be used in the development of new biochemical and physiological agents, such as anti-inflammatory and analgesic agents.
Synthesis Methods
BMOB can be synthesized through a variety of methods, including chemical reduction, catalytic hydrogenation, and hydrolysis. The most common method of synthesis is the reaction of 1-Bromo-4-methoxybutan-2-onethoxybutane with a base such as sodium hydroxide or potassium hydroxide. This reaction yields the product BMOB and water as a byproduct. The reaction can be catalyzed using a variety of catalysts, such as palladium on carbon, nickel on carbon, and palladium on silica gel.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1-bromo-4-methoxybutan-2-one can be achieved through the bromination of 4-methoxybutan-2-one.", "Starting Materials": [ "4-methoxybutan-2-one", "Bromine", "Acetic acid", "Sodium acetate", "Water" ], "Reaction": [ "Step 1: Dissolve 4-methoxybutan-2-one (1.0 mol) in acetic acid (10 mL) and add sodium acetate (1.2 mol).", "Step 2: Slowly add bromine (1.2 mol) dropwise to the reaction mixture while stirring at room temperature.", "Step 3: After the addition of bromine is complete, stir the reaction mixture for an additional 2 hours.", "Step 4: Pour the reaction mixture into a separatory funnel and extract with water (50 mL x 3).", "Step 5: Separate the organic layer and dry over anhydrous sodium sulfate.", "Step 6: Concentrate the organic layer under reduced pressure to obtain 1-bromo-4-methoxybutan-2-one as a colorless liquid." ] } | |
CAS RN |
83821-00-5 |
Molecular Formula |
C5H9BrO2 |
Molecular Weight |
181.03 g/mol |
IUPAC Name |
1-bromo-4-methoxybutan-2-one |
InChI |
InChI=1S/C5H9BrO2/c1-8-3-2-5(7)4-6/h2-4H2,1H3 |
InChI Key |
HGICCAVOSWSQTO-UHFFFAOYSA-N |
Canonical SMILES |
COCCC(=O)CBr |
Purity |
95 |
Origin of Product |
United States |
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